Cas no 1261948-86-0 (5-(3-Methoxyphenyl)-3-trifluoromethoxyphenol)

• Product Name: 5-(3-Methoxyphenyl)-3-trifluoromethoxyphenol
• CAS No: 1261948-86-0
• MF: C₁₄H₁₁F₃O₃
• MW: 284.230554819107
• MDL: MFCD18316234
• CID: 2765416
• PubChem ID: 53221957
• Update Time: 2025-06-14

5-(3-Methoxyphenyl)-3-trifluoromethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 5-(3-Methoxyphenyl)-3-trifluoromethoxyphenol, 95%
• DTXSID00686545
• 1261948-86-0
• MFCD18316234
• 3'-Methoxy-5-(trifluoromethoxy)[1,1'-biphenyl]-3-ol
• 5-(3-METHOXYPHENYL)-3-TRIFLUOROMETHOXYPHENOL
• 5-(3-Methoxyphenyl)-3-trifluoromethoxyphenol

• MDL： MFCD18316234
• Inchi： 1S/C14H11F3O3/c1-19-12-4-2-3-9(6-12)10-5-11(18)8-13(7-10)20-14(15,16)17/h2-8,18H,1H3
• InChI Key： MQRSFHTUUGLYKT-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=CC(=C1)C1C=CC=C(C=1)OC)O)(F)F

Computed Properties

• Exact Mass: 284.06602869Da
• Monoisotopic Mass: 284.06602869Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 38.7Ų

Additional information on 5-(3-Methoxyphenyl)-3-trifluoromethoxyphenol

Comprehensive Overview of 5-(3-Methoxyphenyl)-3-trifluoromethoxyphenol (CAS No. 1261948-86-0)

5-(3-Methoxyphenyl)-3-trifluoromethoxyphenol is a specialized organic compound with a unique molecular structure, combining a methoxyphenyl group and a trifluoromethoxyphenol moiety. This compound, identified by CAS No. 1261948-86-0, has garnered attention in pharmaceutical and agrochemical research due to its potential applications in drug development and crop protection. The presence of both methoxy and trifluoromethoxy functional groups enhances its reactivity and bioavailability, making it a subject of interest for scientists exploring novel bioactive molecules.

In recent years, the demand for fluorinated compounds like 5-(3-Methoxyphenyl)-3-trifluoromethoxyphenol has surged, driven by their stability and efficacy in medicinal chemistry. Researchers are particularly intrigued by its potential as a building block for small-molecule drugs, especially in targeting central nervous system (CNS) disorders and inflammatory diseases. The compound's lipophilicity, attributed to the trifluoromethoxy group, improves membrane permeability, a critical factor in drug design. This aligns with the growing trend of precision medicine and personalized therapeutics, where molecular specificity is paramount.

From an agrochemical perspective, 5-(3-Methoxyphenyl)-3-trifluoromethoxyphenol exhibits promise as a pesticide intermediate. Its structural features may contribute to the development of next-generation crop protection agents, addressing challenges like pest resistance and environmental sustainability. With the global push toward green chemistry, this compound's potential for low-toxicity formulations is a key area of exploration. Industry stakeholders are increasingly searching for terms like "fluorinated agrochemicals" and "sustainable pest control", reflecting the compound's relevance in contemporary research.

The synthesis of 5-(3-Methoxyphenyl)-3-trifluoromethoxyphenol typically involves multi-step organic reactions, including etherification and halogenation processes. Advanced techniques such as HPLC purification and NMR spectroscopy are employed to ensure high purity and structural verification. This aligns with the broader scientific community's focus on quality control and reproducibility, which are frequently searched topics in chemical synthesis forums. The compound's CAS No. 1261948-86-0 serves as a critical identifier for researchers sourcing materials or validating experimental data.

In the context of market trends, 5-(3-Methoxyphenyl)-3-trifluoromethoxyphenol is part of a larger family of fluorinated aromatic compounds, which are projected to grow in demand due to their versatility. Analysts highlight the compound's potential in high-value applications, such as electronic materials and specialty coatings, where thermal and chemical stability are essential. Searches for "fluorophenol derivatives" and "advanced material intermediates" underscore its cross-industry appeal.

To summarize, 5-(3-Methoxyphenyl)-3-trifluoromethoxyphenol (CAS No. 1261948-86-0) represents a compelling case study in the intersection of medicinal chemistry, agrochemical innovation, and material science. Its unique properties and adaptability to modern research priorities make it a compound worth watching in the coming years. As the scientific community continues to explore its applications, this molecule is poised to play a significant role in addressing some of today's most pressing challenges in health and sustainability.